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Compound of Interest

Compound Name: Chamigrenal

Cat. No.: B150010 Get Quote

Essential Safety and Handling Guide for
Chamigrenal
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Chamigrenal. It is intended for researchers, scientists, and

professionals in drug development to ensure safe laboratory practices.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Chamigrenal is provided in the table

below. This information is crucial for safe handling and storage.

Property Value Source

Molecular Formula C₁₅H₂₂O PubChem[1]

Molecular Weight 218.33 g/mol PubChem[1]

Appearance
Not specified, likely a solid or

oil
General chemical knowledge

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

BioCrick[2]

CAS Number 19912-84-6 DC Chemicals[3]
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Toxicological Data
Chamigrenal has been identified as harmful if swallowed and very toxic to aquatic life with

long-lasting effects[3]. The following table summarizes available toxicity data.

Metric Value Cell Line Source

IC₅₀ (Weak

Cytotoxicity)
30.50 µM MCF-7 BioCrick[2]

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)
GHS Classification DC Chemicals[3]

Acute Aquatic Toxicity
Category 1 (Very toxic

to aquatic life)
GHS Classification DC Chemicals[3]

Chronic Aquatic

Toxicity

Category 1 (Very toxic

to aquatic life with

long lasting effects)

GHS Classification DC Chemicals[3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Chamigrenal to
minimize exposure and ensure personal safety.

Hand Protection
Due to the nature of Chamigrenal as a sesquiterpenoid and its solubility in organic solvents,

appropriate chemical-resistant gloves are required.
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Glove Type Recommendation Justification

Nitrile Gloves
Recommended for splash

protection.

Nitrile gloves offer good

resistance to a variety of

chemicals, including weak

acids and some organic

solvents[4][5][6][7]. For

incidental contact, nitrile

gloves are a suitable choice.

However, they have poor

resistance to ketones and

some halogenated or aromatic

hydrocarbons[4][5].

Heavier-duty gloves (e.g.,

Butyl rubber or Viton™)

Recommended for prolonged

handling or immersion.

For situations with a higher risk

of direct and prolonged

contact, more robust gloves

should be considered. Always

consult the glove

manufacturer's chemical

resistance guide for specific

breakthrough times.

Important: Always inspect gloves for any signs of degradation or puncture before use. If contact

with Chamigrenal occurs, remove and dispose of the gloves immediately, then wash your

hands thoroughly.

Respiratory Protection
As Chamigrenal is an aldehyde, appropriate respiratory protection is necessary, especially

when handling the compound outside of a fume hood or when there is a risk of aerosolization.
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Respirator Type Recommendation Standard

Air-Purifying Respirator (APR)

Use a half-mask or full-

facepiece respirator equipped

with organic vapor (OV)

cartridges.

NIOSH approved[8]

Powered Air-Purifying

Respirator (PAPR)

A PAPR with organic vapor

cartridges can be used for

enhanced protection,

especially for longer-duration

tasks.

NIOSH approved

Supplied-Air Respirator (SAR)

For high concentrations or in

poorly ventilated areas, a

supplied-air respirator is

recommended.

NIOSH approved

A proper fit test is required for all tight-fitting respirators to ensure a proper seal[8].

Eye and Face Protection
Equipment Recommendation

Safety Goggles
Chemical splash goggles are mandatory to

protect the eyes from splashes.

Face Shield

A face shield should be worn in addition to

safety goggles when there is a significant risk of

splashing.

Skin and Body Protection
Item Recommendation

Laboratory Coat
A flame-resistant lab coat should be worn and

buttoned to protect from splashes.

Full-length Pants and Closed-toe Shoes
These are required to ensure no skin is

exposed.
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Operational and Disposal Plans
Handling and Storage

Ventilation: Handle Chamigrenal in a well-ventilated area, preferably within a chemical fume

hood.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents[3].

Hygiene: Do not eat, drink, or smoke in areas where Chamigrenal is handled. Wash hands

thoroughly after handling[3].

Spill Cleanup Protocol
In the event of a spill, follow these steps:

Evacuate: Immediately evacuate the area and alert others.

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.

Personal Protective Equipment: Before cleaning, don the appropriate PPE as outlined

above.

Containment: For liquid spills, contain the spill using an inert absorbent material such as

vermiculite, sand, or a commercial spill kit.

Collection: Carefully collect the absorbed material into a sealed, labeled container for

hazardous waste.

Decontamination: Decontaminate the spill area with a suitable solvent (e.g., ethanol),

followed by soap and water.

Disposal: Dispose of all contaminated materials as hazardous waste.

Waste Disposal Plan
All waste containing Chamigrenal must be treated as hazardous waste.
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Containerization: Collect all solid and liquid waste in clearly labeled, sealed containers.

Labeling: The label should include "Hazardous Waste" and the name "Chamigrenal."

Disposal: Dispose of the waste through your institution's hazardous waste management

program, following all local, state, and federal regulations[3]. Do not dispose of Chamigrenal
down the drain.

Emergency Procedures
First Aid Measures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention[9][10].

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists[9][10].

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention[3].

Firefighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or foam.

Hazards: Hazardous decomposition products may include carbon monoxide and carbon

dioxide.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Experimental Protocol: Cytotoxicity Assay (General
Methodology)
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The following provides a general methodology for a cytotoxicity assay, similar to what might be

used to determine the IC₅₀ value of Chamigrenal.

Cell Culture: Culture MCF-7 cells in appropriate media and conditions (e.g., DMEM with 10%

FBS, 1% penicillin-streptomycin, at 37°C in a 5% CO₂ incubator).

Cell Seeding: Seed the cells in a 96-well plate at a density of approximately 1 x 10⁴ cells per

well and allow them to adhere overnight.

Compound Treatment: Prepare a stock solution of Chamigrenal in a suitable solvent (e.g.,

DMSO). Make serial dilutions of the stock solution in the cell culture medium to achieve the

desired final concentrations. Replace the medium in the wells with the medium containing

the different concentrations of Chamigrenal. Include a vehicle control (medium with the

same concentration of DMSO without the compound) and a negative control (medium only).

Incubation: Incubate the cells with the compound for a specified period (e.g., 24, 48, or 72

hours).

Viability Assay: After incubation, assess cell viability using a suitable assay, such as the MTT

(3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of

formazan crystals.

Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a

solution of SDS in HCl).

Data Analysis: Measure the absorbance of the wells at a specific wavelength (e.g., 570 nm)

using a microplate reader. Calculate the percentage of cell viability for each concentration

relative to the vehicle control. Plot the percentage of viability against the log of the compound

concentration and determine the IC₅₀ value (the concentration at which 50% of cell growth is

inhibited) using a suitable software.

Diagrams
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Caption: Logical workflow for the safe handling of Chamigrenal.
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Caption: Emergency response procedure for Chamigrenal exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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